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Compound of Interest

Compound Name: 5,6-trans-Vitamin D3

Cat. No.: B15544269

For researchers, scientists, and drug development professionals handling 5,6-trans-Vitamin
D3, a thorough understanding of safety and handling protocols is paramount. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to ensure the safe management of this compound in a laboratory setting.

Chemical and Physical Properties

5,6-trans-Vitamin D3, also known as 5,6-trans-Cholecalciferol, is a photoisomer of Vitamin D3.
[1] It is a white to pale yellow solid with the chemical formula C27H440 and a molecular weight
of 384.64 g/mol .[2] It is important to note that this compound is classified as highly toxic.[2][3]

Hazard Identification and Safety Precautions

5,6-trans-Vitamin D3 is classified as acutely toxic if swallowed, in contact with skin, or if
inhaled.[2][3] It is also suspected of damaging fertility or the unborn child and causes damage
to organs through prolonged or repeated exposure.[3] Therefore, strict adherence to safety
protocols is crucial.

Personal Protective Equipment (PPE)

A summary of the recommended personal protective equipment for handling 5,6-trans-Vitamin
D3 is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15544269?utm_src=pdf-interest
https://www.benchchem.com/product/b15544269?utm_src=pdf-body
https://www.benchchem.com/product/b15544269?utm_src=pdf-body
https://www.benchchem.com/product/b15544269?utm_src=pdf-body
https://www.medchemexpress.com/5-6-trans-vitamin-d3.html
https://www.sigmaaldrich.com/US/en/product/sial/smb00925
https://www.sigmaaldrich.com/US/en/product/sial/smb00925
https://www.biosynth.com/Files/MSDS/MSDS_FC159094_5000_EN.pdf
https://www.benchchem.com/product/b15544269?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sial/smb00925
https://www.biosynth.com/Files/MSDS/MSDS_FC159094_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/MSDS_FC159094_5000_EN.pdf
https://www.benchchem.com/product/b15544269?utm_src=pdf-body
https://www.benchchem.com/product/b15544269?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

PPE Category Recommendation Citation

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye Protection OSHA's eye and face [3114]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear compatible chemical-
Hand Protection resistant gloves to prevent skin  [3][4]

exposure.

Wear appropriate protective
Skin and Body Protection clothing to prevent skin [4]

exposure.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator, especially

if exposure limits are exceeded
Respiratory Protection or if irritation or other [3114]

symptoms are experienced. A

self-contained breathing

apparatus should be used in

case of fire.

Operational and Disposal Plans

Handling and Storage:
¢ Ventilation: Use with adequate ventilation. Mechanical exhaust is required.[3][4]

o Safe Handling Practices: Wash hands and skin thoroughly after handling.[3][5] Avoid contact
with eyes, skin, and clothing.[4] Do not eat, drink, or smoke when using this product.[5]
Minimize dust generation and accumulation.[4]
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» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[4]
Keep the container tightly closed.[3][4] The recommended storage temperature is -20°C.

Spill Management:
¢ In case of a spill, evacuate the area and ensure adequate ventilation.[6]
o Use proper personal protective equipment as indicated in the PPE section.[4]

e Sweep up or absorb the material and place it into a suitable clean, dry, closed container for
disposal.[4] Avoid generating dusty conditions.[4]

Disposal:
» Dispose of waste according to applicable laws and regulations.[3]
o Waste materials should be collected in closed and suitable containers for disposal.[3]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of 5,6-trans-Vitamin
D3 in a laboratory setting.
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Safe Handling Workflow for 5,6-trans-Vitamin D3

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

:

Ensure Chemical Fume Hood is Operational

:

Gather All Necessary Materials and Equipment

Handling

Weigh Compound in Ventilated Enclosure

:

Dissolve/Use Compound in Fume Hood

Cleanup & Disposal

Decontaminate Work Surfaces

l

Dispose of Contaminated Waste in Designated Hazardous Waste Container

:

Remove PPE in Correct Order

l

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for 5,6-trans-Vitamin D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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